Cas no 32488-44-1 (Benzene-13C6)

Benzene-13C6 Properties

Names and Identifiers

• Benzene-1,2,3,4,5,6-13C6
• Benzene-13C6
• 13C6 benzene
• Benzene-1,2,3,4,5,6-13C
• benzene-U-13C
• DL-Alanine-13C3
• +Expand

• InChIKey： UHOVQNZJYSORNB-IDEBNGHGSA-N
• Inchi： InChI=1S/C6H6/c1-2-4-6-5-3-1/h1-6H/i1+1,2+1,3+1,4+1,5+1,6+1
• SMILES： [13CH]1[13CH]=[13CH][13CH]=[13CH][13CH]=1

Computed Properties

• Exact Mass: 84.06710
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Heavy Atom Count: 6
• Complexity: 15.5
• Isotope Atom Count: 6
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.68660
• PSA: 0.00000
• Refractive Index: n20/D 1.501(lit.)
• Boiling Point: 80 °C(lit.)
• Melting Point: 5.5 °C(lit.)
• Flash Point: 12 °F
• Color/Form: liquid
• Solubility: Not determined
• Density: 0.940 g/mL at 25 °C